MAGE-3 (112-120)

• sequence: KVAELVHFL
• source: Homo sapiens (human)
• synonym: Melanoma-associated antigen 3 (112-120); MAGE-3 (112-120)

Description

Melanoma-associated antigen 3;  MAGE-3

Scientific Research Applications

1. Application in Social Structure Analysis

• Exploring Social Networks : MAGE, originally designed for molecular display, has been adapted to study social networks, exemplified by its use in analyzing friendship choices in an Australian college residence and peer choices among teenagers in a Dublin suburb (Freeman, Webster, & Kirke, 1998).

2. Role in Physics Simulation Software

• Simulation of Radiation Detectors : MaGe, a physics simulation software based on Geant4, simulates the response of ultra-low radioactive background detectors to ionizing radiation, particularly in neutrinoless double-beta decay experiments (Boswell et al., 2010).

3. Impact on Genome Engineering

• Advancements in Strain Engineering : MAGE is recognized as a crucial tool for manipulating genes in multiple loci simultaneously, aiding the engineering of strains for chemicals, drugs, and biofuels production (Singh & Braddick, 2015).
• Genome-Scale Promoter Engineering : The CoS-MAGE technique optimizes biosynthesis pathways by inserting multiple T7 promoters into genomic operons, revolutionizing studies on gene networks (Wang et al., 2012).

4. Microbial Genome Annotation

• Enhancing Genome Annotation : MaGe system aids in annotating microbial genomes, integrating data from bacterial genomes with gene coding re-annotation processes (Vallenet et al., 2006).

5. Educational Applications in Molecular Visualization

• Interactive Instructional Graphics : Mage, a graphics program for visualizing three-dimensional structures of macromolecules, is used in educational contexts for creating interactive graphics files in various molecular models (Pavkovic, 2005).

6. MAGE-3 in Cancer Immunotherapy

• MAGE-3 Epitope Recognition in Melanoma Cells : Studies have shown that melanoma cells present a MAGE-3 epitope to CD4+ cytotoxic T cells, suggesting its potential for cancer immunotherapy (Manici et al., 1999).

7. Large-Scale Mutagenesis in Bacterial Genomes

• Genome Editing Using MAGE : MAGE allows in vivo editing of the E. coli chromosome, creating genetic diversity, which is pivotal for studies in synthetic biology and metabolic engineering (Gallagher et al., 2014).

8. MAGE-A3 in Adoptive Immunotherapy

• Tumor Regression via MAGE-A3 Targeting : T-cell receptors engineered to target MAGE-A3 have shown promise in causing tumor regression in various cancer types, indicating its potential in adoptive cell therapy (Chinnasamy et al., 2011).

9. MAGE-3 Gene in Melanoma Antigen Recognition

• Antigen Recognition by Cytolytic T Lymphocytes : The MAGE-3 gene encodes an antigen recognized on melanoma cells by autologous cytolytic T lymphocytes, with implications for melanoma treatment (Gaugler et al., 1994).

10. Vaccine-Induced Immune Responses

• MAGE-3 in Lung Cancer Vaccines : Vaccination with MAGE-3 recombinant protein in lung cancer patients induces immune responses, highlighting its potential in cancer vaccine development (Atanackovic et al., 2004).